8-Iodo-6H-imidazo[1,2-c]pyrimidin-5-one

• IUPAC Name: 8-iodo-6H-imidazo[1,2-c]pyrimidin-5-one
• InChI: InChI=1S/C6H4IN3O/c7-4-3-9-6(11)10-2-1-8-5(4)10/h1-3H,(H,9,11)
• InChI Key: QYBVGWFSIYHZEG-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=N1)C(=CNC2=O)I
• Molecular Formula: C6H4IN3O
• Molecular Weight: 261.02 g/mol

Description

“8-Iodo-6H-imidazo[1,2-c]pyrimidin-5-one” is a chemical compound with the molecular formula C6H4IN3O and a molecular weight of 261.02. It is a derivative of the imidazo[1,2-c]pyrimidin-5(6H)-one class of compounds.

Synthesis Analysis

The synthesis of derivatives of imidazo[1,2-c]pyrimidin-5(6H)-one, such as “8-Iodo-6H-imidazo[1,2-c]pyrimidin-5-one”, has been reported in the literature. The synthesis involves various methods including Suzuki-Miyaura cross-coupling, halogenation, Dimroth-type rearrangement, and alkylation.

Molecular Structure Analysis

The molecular structure of “8-Iodo-6H-imidazo[1,2-c]pyrimidin-5-one” includes an imidazo[1,2-c]pyrimidin-5(6H)-one core with an iodine atom at the 8-position.

Chemical Reactions Analysis

The chemical reactions involving “8-Iodo-6H-imidazo[1,2-c]pyrimidin-5-one” and its derivatives have been studied, particularly in the context of their role as inhibitors of cyclin-dependent kinase 2 (CDK2).

Physical And Chemical Properties Analysis

The physical and chemical properties of “8-Iodo-6H-imidazo[1,2-c]pyrimidin-5-one” include a predicted density of 2.43±0.1 g/cm3 and a predicted pKa of 5.63±0.40.

Mechanism of Action

Target of Action

The primary target of 8-Iodo-6H-imidazo[1,2-c]pyrimidin-5-one is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in the regulation of the cell cycle, and its inhibition has emerged as a potential treatment option for various types of cancer .

Mode of Action

8-Iodo-6H-imidazo[1,2-c]pyrimidin-5-one interacts with CDK2, inhibiting its activity .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle, particularly the transition from the G1 phase to the S phase . This disruption can lead to cell cycle arrest, preventing the proliferation of cancer cells .

Pharmacokinetics

Similar compounds have shown good microsomal stability, which is a positive indicator of the compound’s potential bioavailability .

Result of Action

The inhibition of CDK2 by 8-Iodo-6H-imidazo[1,2-c]pyrimidin-5-one leads to cell cycle arrest . This can result in the prevention of cancer cell proliferation, making it a potential anticancer agent .

Future Directions

The future directions for research on “8-Iodo-6H-imidazo[1,2-c]pyrimidin-5-one” and related compounds could involve further exploration of their potential as inhibitors of CDK2 and other biological activities. This could lead to the development of new drugs and therapeutic strategies.